5-Methyl-1,1-dioxo-2H-1lambda6,2,6-thiadiazine-4-carboxylic acid

• IUPAC Name: 3-methyl-1,1-dioxo-2H-1,2,6-thiadiazine-4-carboxylic acid
• InChI: InChI=1S/C5H6N2O4S/c1-3-4(5(8)9)2-6-12(10,11)7-3/h2,7H,1H3,(H,8,9)
• InChI Key: PEZOYBQNVORESP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NS(=O)(=O)N1)C(=O)O
• Molecular Formula: C5H6N2O4S
• Molecular Weight: 190.18 g/mol

Description

“5-Methyl-1,1-dioxo-2H-1lambda6,2,6-thiadiazine-4-carboxylic acid” is a chemical compound with the molecular formula C5H6N2O4S. It belongs to the class of thiadiazine compounds. Thiadiazine is a parent structure that has four kinds of structures, in which the sulfur atom is adjacent to at least one ring nitrogen atom.

Synthesis Analysis

The synthesis of thiadiazine compounds involves various functional groups attached to the ring. For example, a halo, the group at 7 and 8 positions of the ring gave active compounds. Other functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc. at different positions of the thiadiazine ring are responsible for the activity.

Molecular Structure Analysis

The molecular structure of “this compound” involves a thiadiazine ring with a sulfur atom exhibiting a valency other than 2. The valency is indicated by including the small Greek letter λ after the numeral that specifies the ring sulfur atom, followed by a superscript numeral to show the valency of the sulfur atom.

Mechanism of Action

The mechanism of action of thiadiazine compounds is diverse, depending on the functional groups attached to the ring. They have been reported to exhibit various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Future Directions

The future directions in the research of thiadiazine compounds involve the search for improved biological activity. The main area of interest is in the search for antihypertensives. The inclusion of peptide and dipeptide moieties in 3-substituent side chains are a recent development, as is the preparation of quinazolino-I, 2,4-benzothiadiazines and systems in which the thiadiazine moiety has been fused with other heterocycles.